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Compound of Interest

Compound Name: N-Propargyl Phenothiazine

CAS No.: 4282-78-4

Cat. No.: B130496

Get Quote

This technical guide provides an in-depth analysis of the expected spectroscopic data for N-
Propargyl Phenothiazine, a molecule of interest in medicinal chemistry and materials science.

As experimental spectra for this specific compound are not readily available in public

databases, this document serves as a predictive guide based on established spectroscopic

principles and extensive data from the parent phenothiazine scaffold, related N-alkylated

derivatives, and compounds containing the propargyl moiety. This guide is intended for

researchers, scientists, and drug development professionals engaged in the synthesis,

characterization, and application of novel phenothiazine derivatives.

Introduction to N-Propargyl Phenothiazine and the
Imperative of Spectroscopic Characterization
Phenothiazine and its derivatives are a well-established class of heterocyclic compounds with a

broad spectrum of biological activities, including antipsychotic, antihistaminic, and antiemetic

properties. The introduction of various substituents, particularly at the nitrogen atom of the

central thiazine ring, has been a key strategy in modulating their pharmacological profiles[1].

The propargyl group, a three-carbon chain containing a terminal alkyne, is a versatile functional
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group in organic synthesis, often utilized in "click" chemistry reactions, and its incorporation into

bioactive scaffolds can lead to novel therapeutic agents[1].

N-Propargyl Phenothiazine (10-(prop-2-yn-1-yl)-10H-phenothiazine) merges the privileged

phenothiazine core with the synthetically valuable propargyl group. Accurate structural

elucidation is the bedrock of any chemical research, and spectroscopic techniques such as

Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)

are indispensable tools for this purpose. This guide will dissect the anticipated spectroscopic

signatures of N-Propargyl Phenothiazine, providing a robust framework for its unambiguous

identification and characterization.

Synthesis of N-Propargyl Phenothiazine: A
Methodological Overview
The synthesis of N-Propargyl Phenothiazine is typically achieved through the N-alkylation of

the phenothiazine core. A common and effective method involves the reaction of phenothiazine

with propargyl bromide in the presence of a suitable base to deprotonate the secondary amine

of the phenothiazine, facilitating nucleophilic attack on the propargyl bromide.

Experimental Protocol: N-Alkylation of Phenothiazine
Reactant Preparation: In a round-bottom flask, dissolve phenothiazine in a suitable aprotic

polar solvent such as dimethylformamide (DMF) or acetonitrile.

Deprotonation: Add a slight excess of a base, such as sodium hydride (NaH) or potassium

carbonate (K₂CO₃), to the solution and stir at room temperature to form the phenothiazine

anion.

Alkylation: Slowly add propargyl bromide to the reaction mixture. The reaction progress can

be monitored by thin-layer chromatography (TLC).

Work-up and Purification: Upon completion, the reaction is quenched with water, and the

product is extracted with an organic solvent (e.g., ethyl acetate). The organic layer is then

washed, dried, and concentrated under reduced pressure. The crude product is purified by

column chromatography on silica gel to yield N-Propargyl Phenothiazine.
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Caption: Synthetic workflow for N-Propargyl Phenothiazine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic

molecules in solution. The following sections detail the predicted ¹H and ¹³C NMR spectra of N-
Propargyl Phenothiazine.

¹H NMR Spectroscopy
The ¹H NMR spectrum of N-Propargyl Phenothiazine is expected to exhibit signals

corresponding to the aromatic protons of the phenothiazine core and the protons of the N-
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propargyl substituent. The chemical shifts of the phenothiazine protons are influenced by the

electron-donating nitrogen and sulfur atoms and the anisotropic effects of the aromatic rings. N-

alkylation is known to cause slight shifts in the positions of these aromatic protons compared to

the parent phenothiazine[2].

The propargyl group will introduce two distinct signals: a triplet for the acetylenic proton and a

doublet for the methylene protons, with a characteristic small long-range coupling (⁴J).

Table 1: Predicted ¹H NMR Data for N-Propargyl Phenothiazine

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~7.20 - 6.80 Multiplet 8H
Aromatic Protons

(Phenothiazine)

~4.50 Doublet 2H N-CH₂-C≡CH

~2.20 Triplet 1H N-CH₂-C≡CH

¹³C NMR Spectroscopy
The ¹³C NMR spectrum will provide information on all the carbon atoms in the molecule. The

phenothiazine core will display a set of signals in the aromatic region, with the carbons directly

attached to the nitrogen and sulfur atoms appearing at characteristic chemical shifts. The

propargyl group will add three distinct signals for the methylene carbon and the two sp-

hybridized carbons of the alkyne.

Table 2: Predicted ¹³C NMR Data for N-Propargyl Phenothiazine
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Chemical Shift (δ, ppm) Assignment

~145 C-N (Aromatic)

~128 - 115 Aromatic Carbons

~80 N-CH₂-C≡CH

~75 N-CH₂-C≡CH

~35 N-CH₂-C≡CH

Infrared (IR) Spectroscopy
IR spectroscopy is an excellent technique for identifying the functional groups present in a

molecule. The IR spectrum of N-Propargyl Phenothiazine will be a composite of the

vibrational modes of the phenothiazine nucleus and the propargyl substituent. The most

diagnostic peaks will be those associated with the terminal alkyne of the propargyl group.

Table 3: Predicted IR Absorption Bands for N-Propargyl Phenothiazine

Wavenumber (cm⁻¹) Intensity Assignment

~3300 Sharp, Medium
≡C-H Stretch (Terminal Alkyne)

[3][4][5][6][7]

~3100 - 3000 Medium Aromatic C-H Stretch

~2950 Weak Aliphatic C-H Stretch

~2120 Sharp, Weak
C≡C Stretch (Terminal Alkyne)

[3][4][5][6][7]

~1600 - 1450 Medium-Strong Aromatic C=C Bending

~1250 Strong C-N Stretch

~750 Strong C-H Out-of-plane Bending

The presence of a sharp band around 3300 cm⁻¹ and a weaker, sharp band around 2120 cm⁻¹

are highly indicative of the terminal alkyne functionality and are key to confirming the
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successful propargylation of the phenothiazine nitrogen.

IR Spectroscopy Workflow
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Caption: General workflow for IR spectroscopic analysis.
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Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its

fragments, which is crucial for determining the molecular weight and deducing the structure.

For N-Propargyl Phenothiazine (C₁₅H₁₁NS), the expected molecular weight is approximately

237.07 g/mol .

In an electron ionization (EI) mass spectrum, a prominent molecular ion peak ([M]⁺˙) is

expected at m/z 237. The fragmentation pattern will likely be dominated by cleavages related to

the N-propargyl group. A characteristic fragmentation for N-alkyl phenothiazines is the cleavage

of the C-C bond alpha to the nitrogen atom in the side chain[8]. For amines, α-cleavage is a

predominant fragmentation pathway[9][10][11].

Predicted Fragmentation Pattern:

Molecular Ion ([M]⁺˙): m/z = 237

Loss of H˙ ([M-H]⁺): m/z = 236, arising from the loss of the acetylenic proton.

Loss of C₃H₃˙ ([M-C₃H₃]⁺): m/z = 198, corresponding to the cleavage of the N-CH₂ bond,

leaving the phenothiazine radical cation. This is expected to be a major fragment.

Propargyl Cation ([C₃H₃]⁺): m/z = 39, a common fragment for propargyl-containing

compounds.

Table 4: Predicted Mass Spectrometry Data for N-Propargyl Phenothiazine

m/z Predicted Identity

237 [C₁₅H₁₁NS]⁺˙ (Molecular Ion)

236 [C₁₅H₁₀NS]⁺

198 [C₁₂H₈NS]⁺

39 [C₃H₃]⁺

Conclusion
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This technical guide provides a comprehensive, albeit predictive, spectroscopic profile of N-
Propargyl Phenothiazine based on a thorough analysis of the constituent structural motifs.

The presented NMR, IR, and MS data serve as a valuable reference for researchers working

on the synthesis and characterization of this and related compounds. The key identifying

features are the characteristic signals of the propargyl group in both NMR and IR spectroscopy,

coupled with the expected molecular ion and fragmentation pattern in mass spectrometry.

Experimental verification of these predictions will be the ultimate confirmation of the structure of

N-Propargyl Phenothiazine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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